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For Researchers, Scientists, and Drug Development Professionals

Introduction
Titanium(IV) isopropoxide, also known as tetraisopropyl titanate (TTIP), is a versatile metal

alkoxide with the chemical formula Ti{OCH(CH₃)₂}₄.[1] It exists as a colorless to pale-yellow

liquid and is a crucial precursor in the fields of materials science and organic synthesis.[1] Its

high reactivity, particularly with water, makes it a cornerstone of the sol-gel process for

producing high-purity titanium dioxide (TiO₂) materials.[2] This guide provides an in-depth

overview of its core properties, experimental protocols for its characterization, and visual

representations of key chemical processes.

Physical and Chemical Properties
The fundamental physical and chemical properties of Titanium(IV) isopropoxide are

summarized in the tables below. This data is essential for safe handling, storage, and the

design of experimental procedures.

Physical Properties
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Property Value

Molecular Formula C₁₂H₂₈O₄Ti

Molar Mass 284.22 g/mol [1]

Appearance Colorless to pale-yellow liquid[1]

Odor Alcohol-like[1]

Density 0.96 g/mL at 20 °C[3]

Melting Point 14-17 °C[3]

Boiling Point 232 °C at 760 mmHg[3]

Refractive Index (n²⁰/D) 1.464[3]

Viscosity 2.11 - 4.5 centipoise at 25 °C[1][3]

Solubility
Soluble in ethanol, ether, benzene, chloroform.

Reacts with water.[1]

Chemical Properties
Property Description

Reactivity

Highly reactive, especially with protic sources

like water, leading to hydrolysis and

condensation.[1]

Stability
Moisture-sensitive; fumes in air.[1] Stable under

anhydrous conditions.

Hydrolysis
Reacts readily with water to form titanium

dioxide and isopropanol.[2]

Thermal Decomposition
Decomposes at elevated temperatures to form

titanium dioxide.

Spectroscopic Properties
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Spectroscopic techniques are vital for the structural elucidation and purity assessment of

Titanium(IV) isopropoxide.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Nucleus

Chemical Shift (δ)
ppm

Multiplicity Assignment

¹H NMR ~4.6 Septet -CH (methine)

~1.2 Doublet -CH₃ (methyl)

¹³C NMR ~75 - -CH (methine)

~25 - -CH₃ (methyl)

Infrared (IR) Spectroscopy
Wavenumber (cm⁻¹) Assignment

~2970, ~2930, ~2860 ν(C-H) of CH₃ and CH groups

~1165, ~1125 ν(C-O) coupled with ν(Ti-O)

~1015 ν(C-O)

~600 ν(Ti-O)

Raman Spectroscopy
Wavenumber (cm⁻¹) Assignment

~2970, ~2930, ~2860 ν(C-H) of CH₃ and CH groups

~1020 ν(C-O)

~595 ν(Ti-O) symmetric stretch

UV-Vis Spectroscopy
Titanium(IV) isopropoxide is a d⁰ complex and therefore does not exhibit d-d electronic

transitions, resulting in its colorless appearance.[4] Its UV-Vis spectrum is characterized by a
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strong absorption in the UV region (typically below 300 nm), which is attributed to ligand-to-

metal charge transfer (LMCT) bands.[4]

Key Chemical Pathways and Experimental
Workflows
Sol-Gel Process: Hydrolysis and Condensation
The sol-gel process is a versatile method for producing solid materials from small molecules.

For Titanium(IV) isopropoxide, this involves two primary reactions: hydrolysis and

condensation.
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Figure 1: Sol-Gel process of Titanium(IV) isopropoxide.

General Analytical Workflow
A typical workflow for the characterization of Titanium(IV) isopropoxide involves a

combination of spectroscopic and physical property measurements.
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Figure 2: General analytical workflow for characterization.

Experimental Protocols
Detailed methodologies for key experiments are provided below. Note: Titanium(IV)
isopropoxide is moisture-sensitive; all experiments should be conducted under anhydrous

conditions where necessary.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Objective: To determine the proton (¹H) and carbon (¹³C) chemical environments.

Apparatus: High-resolution NMR spectrometer (e.g., 400 MHz or higher), NMR tubes, gas-

tight syringe.

Reagents: Deuterated chloroform (CDCl₃) or deuterated benzene (C₆D₆), dried over

molecular sieves.

Procedure:
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Under an inert atmosphere (e.g., in a glovebox), prepare a solution of approximately 5-10

mg of Titanium(IV) isopropoxide in 0.6-0.7 mL of the deuterated solvent in an NMR tube.

Cap the NMR tube securely.

Acquire ¹H and ¹³C NMR spectra according to the instrument's standard operating

procedures.

Process the spectra, including Fourier transformation, phase correction, and baseline

correction. Reference the ¹H spectrum to the residual solvent peak (e.g., CHCl₃ at 7.26

ppm) and the ¹³C spectrum to the solvent peak (e.g., CDCl₃ at 77.16 ppm).

Infrared (IR) Spectroscopy
Objective: To identify characteristic functional groups and vibrational modes.

Apparatus: Fourier-transform infrared (FTIR) spectrometer with a liquid sample cell (e.g.,

NaCl or KBr plates) or an attenuated total reflectance (ATR) accessory.

Procedure (using NaCl plates):

In a dry environment, place a drop of neat Titanium(IV) isopropoxide onto a clean, dry

NaCl plate.

Carefully place a second NaCl plate on top to create a thin liquid film.

Mount the plates in the spectrometer's sample holder.

Acquire the IR spectrum, typically in the range of 4000-400 cm⁻¹.

Perform a background scan of the empty plates for background correction.

Melting Point Determination
Objective: To determine the temperature at which the solid-to-liquid phase transition occurs.

Apparatus: Melting point apparatus, capillary tubes.

Procedure:
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Cool the liquid Titanium(IV) isopropoxide sample below its melting point until it solidifies.

Quickly introduce a small amount of the solidified sample into a capillary tube and seal the

open end.

Place the capillary tube in the melting point apparatus.

Heat the sample at a slow, controlled rate (e.g., 1-2 °C/min) near the expected melting

point.

Record the temperature at which the first drop of liquid appears and the temperature at

which the entire sample becomes a clear liquid. This range is the melting point.

Boiling Point Determination
Objective: To determine the temperature at which the vapor pressure of the liquid equals the

atmospheric pressure.

Apparatus: Distillation apparatus (distilling flask, condenser, receiving flask, thermometer),

heating mantle.

Procedure:

Set up the distillation apparatus in a fume hood.

Place a volume of Titanium(IV) isopropoxide into the distilling flask along with boiling

chips.

Position the thermometer so that the top of the bulb is level with the bottom of the side arm

of the distilling flask.

Heat the flask gently.

Record the temperature at which the liquid begins to boil and the vapor temperature

remains constant. This is the boiling point. Correct the observed boiling point to standard

pressure if necessary.

Density Measurement
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Objective: To determine the mass per unit volume of the liquid.

Apparatus: Pycnometer (specific gravity bottle) of a known volume, analytical balance.

Procedure:

Weigh the clean, dry pycnometer.

Fill the pycnometer with Titanium(IV) isopropoxide at a constant, known temperature

(e.g., 20 °C).

Weigh the filled pycnometer.

Calculate the mass of the liquid by subtracting the mass of the empty pycnometer.

Calculate the density by dividing the mass of the liquid by the known volume of the

pycnometer.

Refractive Index Measurement
Objective: To measure the extent to which light is refracted when passing through the liquid.

Apparatus: Abbe refractometer.

Procedure:

Ensure the refractometer prisms are clean and dry.

Place a few drops of Titanium(IV) isopropoxide onto the prism.

Close the prisms and allow the sample to equilibrate to the instrument's temperature

(typically 20 °C).

Adjust the instrument to bring the dividing line between the light and dark fields into sharp

focus at the crosshairs.

Read the refractive index from the scale.
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Safety and Handling
Titanium(IV) isopropoxide is a flammable liquid and is moisture-sensitive.[5] It should be

handled in a well-ventilated area, away from ignition sources.[6] Appropriate personal

protective equipment, including safety goggles, gloves, and a lab coat, should be worn.[7]

Store in a tightly sealed container under an inert atmosphere (e.g., nitrogen or argon).[7] In

case of spills, absorb with an inert material and dispose of it as chemical waste.[8]

Conclusion
This technical guide has provided a comprehensive overview of the fundamental properties of

Titanium(IV) isopropoxide, a compound of significant interest to researchers in materials

science and drug development. The tabulated data, detailed experimental protocols, and visual

representations of key chemical processes offer a valuable resource for the safe and effective

use of this versatile chemical. A thorough understanding of its properties is paramount for its

successful application in various scientific endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Properties of Titanium(IV) Isopropoxide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8814885#what-are-the-fundamental-properties-of-
titanium-iv-isopropoxide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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